Cas no 104429-03-0 (3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol)

3-(1H-1,2,3,4-Tetrazol-5-yl)propane-1-thiol is a sulfur-containing heterocyclic compound featuring a tetrazole moiety linked to a propylthiol group. This structure imparts unique reactivity, making it valuable in organic synthesis, coordination chemistry, and materials science. The tetrazole ring offers strong chelating properties, while the thiol group enables facile functionalization via thiol-ene or metal-thiolate interactions. Its bifunctional nature allows for applications in ligand design, polymer modification, and surface functionalization. The compound’s stability and versatility make it suitable for constructing complex molecular architectures or modifying biomolecules. Careful handling is advised due to potential sensitivity to oxidation.

3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol structure

104429-03-0 structure

Product name:3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol

CAS No:104429-03-0

MF:C₄H₈N₄S

MW:144.198118209839

CID:6256375

PubChem ID:23359152

3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol
- 104429-03-0
- SCHEMBL7808314
- EN300-1816142
- Inchi： 1S/C4H8N4S/c9-3-1-2-4-5-7-8-6-4/h9H,1-3H2,(H,5,6,7,8)
- InChI Key： MVNNABUNXMYTCP-UHFFFAOYSA-N
- SMILES： SCCCC1N=NNN=1

Computed Properties

Exact Mass: 144.04696745g/mol
Monoisotopic Mass: 144.04696745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 79
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.5Å²
XLogP3: 0.4

3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1816142-0.5g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	0.5g	$1221.0	2023-06-01
Enamine	EN300-1816142-2.5g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	2.5g	$2492.0	2023-06-01
Enamine	EN300-1816142-5.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	5g	$3687.0	2023-06-01
Enamine	EN300-1816142-1g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	1g	$0.0	2023-09-19
Enamine	EN300-1816142-0.1g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	0.1g	$1119.0	2023-06-01
Enamine	EN300-1816142-1.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	1g	$1272.0	2023-06-01
Enamine	EN300-1816142-0.05g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	0.05g	$1068.0	2023-06-01
Enamine	EN300-1816142-10.0g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	10g	$5467.0	2023-06-01
Enamine	EN300-1816142-0.25g	3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-thiol	104429-03-0	0.25g	$1170.0	2023-06-01